4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate

• Molecular Formula: C16H18F5NO3
• Molecular Weight: 367.31 g/mol
• IUPAC Name: 4,4,5,5,5-pentafluoropentyl 4-(4-methylanilino)-4-oxobutanoate
• InChI: InChI=1S/C16H18F5NO3/c1-11-3-5-12(6-4-11)22-13(23)7-8-14(24)25-10-2-9-15(17,18)16(19,20)21/h3-6H,2,7-10H2,1H3,(H,22,23)
• InChI Key: MJQJVZDOGXHJEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)OCCCC(C(F)(F)F)(F)F

Description

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate is a synthetic organic compound characterized by the presence of a pentafluoropentyl group and a 4-methylphenylamino group attached to a 4-oxobutanoate backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate typically involves multiple steps. One common approach starts with the preparation of 4,4,5,5,5-Pentafluoro-1-pentanol, which is then converted into 4,4,5,5,5-Pentafluoropentyl methanesulfonate . This intermediate is then reacted with 4-[(4-methylphenyl)amino]-4-oxobutanoic acid under suitable conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and advanced purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The pentafluoropentyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) and potassium cyanide (KCN).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 4,4,5,5,5-Pentafluoropentyl methanesulfonate
• 4,4,5,5,5-Pentafluoropentane-1-thiol
• 4,4,5,5,5-Pentafluoro-1-pentanol

Uniqueness

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .